1,1,3-Triphenylpropargyl alcohol

• IUPAC Name: 1,1,3-triphenylprop-2-yn-1-ol
• InChI: InChI=1S/C21H16O/c22-21(19-12-6-2-7-13-19,20-14-8-3-9-15-20)17-16-18-10-4-1-5-11-18/h1-15,22H
• InChI Key: VWRQCJRTHKUVNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C#CC(C2=CC=CC=C2)(C3=CC=CC=C3)O
• Molecular Formula: C21H16O
• DSSTOX Substance ID: DTXSID20164971
• Molecular Weight: 284.3 g/mol
• CAS RN: 1522-13-0

Description

1,1,3-Triphenylpropargyl alcohol is a specialized organic compound that has been the subject of various chemical studies. It is known for its unique structure and reactivity, making it a subject of interest in organic chemistry.

Synthesis Analysis

• Asymmetric synthesis of homopropargylic alcohols, including compounds similar to this compound, can be achieved using chiral sulfonimidoyl substituted bis(allyl)titanium complexes. This method demonstrates high regio- and diastereoselectivities (Reddy et al., 2002).

Molecular Structure Analysis

• The molecular structure of related homopropargylic alcohols shows significant complexity, often involving stereocenters and multiple functional groups, which can be manipulated for various chemical reactions (Suzuki et al., 2007).

Chemical Reactions and Properties

• This compound can undergo various chemical reactions, including isomerization and carbofluorination. Rhenium-catalyzed 1,3-isomerization of allylic alcohols shows high levels of product selectivity and enantioselectivity (Morrill et al., 2006).
• Carbofluorination of compounds similar to this compound has been achieved using triphenylcarbenium tetrafluoroborate, demonstrating excellent stereoselectivity (Yeh et al., 2015).

Scientific Research Applications

• Enantioselective Alkynylation of Aromatic Ketones : This study presents the use of (S)-(−)-2-Amino-1,1,3-triphenylpropanol, derived from L-Phe, in catalyzing the addition reaction of an alkynylzinc reagent to aromatic ketones. This produces chiral tertiary propargylic alcohols with up to 80% enantiomeric excess, simplifying the experimental procedure significantly (Liu et al., 2004).

• Palladium Complexes for Aerobic Oxidation of Alcohols : The study investigates palladium complexes with 3-phenylpropylamine ligands for their effectiveness as heterogeneous catalysts in the aerobic oxidation of alcohols to corresponding aldehydes or ketones (Karami et al., 2015).

• Gold Cluster Formation with Phosphine Ligands : This research provides evidence that triphenylphosphine (PPh3) is an active etching agent promoting the formation of specific closed-shell cluster sizes, indicating its proactive role in the synthesis of stable, closed-shell monolayer protected clusters (Pettibone & Hudgens, 2011).

• Electrophilic Cyclization Involving Carbon-Selenium/Carbon-Halide Bond Formation : The study explores the reaction of butylselanyl propargyl alcohols with iodine to afford 3-iodoselenophenes, indicating the importance of nucleophile position in the aromatization and formation of selenophene rings (Casola et al., 2018).

• Synthesis of Homopropargyl Alcohols via Sonochemical Barbier-type Reaction : This study demonstrates the synthesis of homopropargyl alcohols from zinc powder, 1,2-diiodoethane, 3-bromo-1-propyne, and aldehyde or ketone, highlighting the effectiveness of sonochemical Barbier-type reactions (Lee et al., 2004).

Safety and Hazards

1,1,3-Triphenylpropargyl alcohol may cause skin irritation and serious eye irritation. It may also cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled. It is recommended to wash face, hands, and any exposed skin thoroughly after handling. It should not be eaten, drunk, or smoked when using this product.

Mechanism of Action

Target of Action

1,1,3-Triphenylpropargyl alcohol is a chemical compound used as a reagent in the synthesis of several organic compounds . It’s important to note that the compound’s targets can vary depending on the context of its use, particularly in chemical syntheses.

Mode of Action

In chemical syntheses, it acts as a reagent, contributing to the formation of new bonds and structures .

Biochemical Pathways

It has been used in the synthesis of polysubstituted 4h-thiopyrans from β-oxodithioesters and the one-pot synthesis of pyrazoles via a four-step cascade sequence .

Result of Action

As a chemical reagent, its primary role is to participate in chemical reactions to form new compounds .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include temperature, pH, and the presence of other compounds or catalysts. For instance, it should be stored in a dry room at ambient temperatures .